Cas no 2229584-34-1 (2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile)

• Product Name: 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile
• CAS No: 2229584-34-1
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 6086070
• PubChem ID: 165857140
• Update Time: 2025-05-18

2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile
• EN300-1793425
• 2229584-34-1

• Inchi： 1S/C7H8N4O2/c1-7(2,4-8)6-5(11(12)13)3-9-10-6/h3H,1-2H3,(H,9,10)
• InChI Key： GCSBJOVWJNDPJK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C(C#N)(C)C)=O

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.3Ų

Additional information on 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile

Introduction to 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile (CAS No. 2229584-34-1)

2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2229584-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a nitrile group and a nitro-substituted pyrazole ring, positions it as a valuable scaffold for further chemical modifications and biological evaluations.

The significance of 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile lies in its structural features, which contribute to its unique chemical and biological properties. The presence of a nitrile group at the 2-position of the propanenitrile backbone enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Concurrently, the nitro group attached to the 4-position of the 1H-pyrazole ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Such structural characteristics make this compound a promising candidate for drug discovery initiatives.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-pyrazole derivatives due to their reported activities in various disease models. Specifically, compounds with similar structural scaffolds have shown promise in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The nitro group in 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile is particularly noteworthy, as it can participate in redox reactions, potentially leading to bioactive species that may exert therapeutic effects.

Moreover, the propanenitrile moiety in this compound contributes to its solubility and bioavailability, factors that are critical for pharmaceutical development. The ability to undergo further functionalization allows chemists to tailor the properties of this molecule for specific applications. For instance, replacing or modifying the nitrile group could yield derivatives with enhanced metabolic stability or altered binding affinities to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in identifying potential binding interactions between 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile and key biological targets. These studies suggest that this compound may interact with enzymes and receptors involved in pain perception, neurodegeneration, and cancer progression. Such insights have guided experimental efforts toward optimizing its pharmacological profile.

The synthesis of 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile involves multi-step organic transformations that highlight its synthetic utility. Key steps include the condensation of methyl acetoacetate with guanidine derivatives under acidic conditions to form the pyrazole core, followed by nitration and subsequent introduction of the nitrile group. These synthetic strategies underscore the compound's accessibility for medicinal chemists seeking novel scaffolds for drug development.

From a medicinal chemistry perspective, 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile represents an intriguing example of how structural modifications can influence biological activity. The combination of electronic and steric effects introduced by its substituents provides a rich framework for exploring new therapeutic modalities. Ongoing research aims to elucidate its mechanism of action and assess its potential as a lead compound for further development.

The versatility of this compound also extends to its application in material science and agrochemicals. Pyrazole derivatives are widely used as intermediates in synthesizing dyes, ligands for metal coordination complexes, and bioactive molecules with agricultural relevance. As such, 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanenitrile could serve as a precursor for developing novel materials or crop protection agents.

In conclusion, 2-methyl-2-(4-nitro-1H-pyrazol-3-ylopropanenitrile (CAS No. 2229584-34) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable asset for drug discovery programs. Further exploration of its biological activities and synthetic applications will undoubtedly contribute to advancements across multiple scientific disciplines.